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Compound of Interest

Compound Name: SKF 83959

Cat. No.: B1681006 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing SKF 83959, a dopamine

D1-like receptor partial agonist, in various behavioral experiments in mice. The protocols

detailed below are compiled from multiple scientific studies to ensure robustness and

reproducibility.

Compound Information
SKF 83959 is a benzazepine derivative that acts as a potent and selective dopamine D1-like

receptor partial agonist. It exhibits high affinity for D1 and D5 receptors, with significantly lower

affinity for D2 and D3 receptors. Notably, SKF 83959 is also an allosteric modulator of the

sigma-1 receptor. Its unique pharmacological profile, including its ability to stimulate

phosphoinositide hydrolysis rather than adenylyl cyclase, makes it a valuable tool for dissecting

dopamine signaling pathways and their role in behavior.

Dosage and Administration
The most common route of administration for SKF 83959 in mice is intraperitoneal (i.p.)

injection. Dosages typically range from 0.01 mg/kg to 1.5 mg/kg, with effects being dose-

dependent and varying based on the behavioral paradigm.
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Table 1: Summary of SKF 83959 Dosages and Effects in
Mouse Behavioral Experiments
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Behavioral
Test

Mouse Strain
Dosage
(mg/kg, i.p.)

Observed
Effect

Reference(s)

Locomotor

Activity
Wild-type 1.0

Modest but

significant

increase in

horizontal

locomotor

activity.

D1 Receptor

Knockout
1.0

No significant

effect on

locomotor

activity.

Grooming

Behavior
Wild-type 1.5 (s.c.)

Significant

increase in time

spent grooming.

[1]

D1 Receptor

Knockout
1.5 (s.c.)

No significant

increase in

grooming

behavior.

[1]

Y-Maze Test ICR 0.5 and 1.0

Reversed

scopolamine-

induced cognitive

impairments.

[2]

Passive

Avoidance Task
ICR 0.5 and 1.0

Reversed

scopolamine-

induced cognitive

impairments.

[2]

Forced Swim

Test
Wild-type Not specified

Reduction in

immobility,

suggesting

antidepressant-

like effects.
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Elevated Zero

Maze
Wild-type Not specified

No significant

effects on

anxiety-like

behavior.

Experimental Protocols
Locomotor Activity
This protocol assesses the effect of SKF 83959 on spontaneous locomotor activity in mice.

Materials:

SKF 83959 hydrobromide

Sterile saline solution (0.9% NaCl)

Open field apparatus (e.g., a 40 cm x 40 cm x 30 cm box)

Video tracking software

Procedure:

Habituate the mice to the testing room for at least 60 minutes before the experiment.

Prepare SKF 83959 solution in sterile saline.

Administer SKF 83959 or vehicle (saline) via i.p. injection. A common dose is 1.0 mg/kg.

Immediately after injection, place the mouse in the center of the open field apparatus.

Record locomotor activity for a period of 30 to 60 minutes using a video tracking system.

Analyze the data for total distance traveled, time spent in the center versus the periphery,

and rearing frequency.

Workflow Diagram:
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Preparation Experiment Data Analysis

Habituate Mouse
(60 min)

Prepare SKF 83959
Solution

Administer SKF 83959
(i.p.) Place in Open Field Record Activity

(30-60 min)
Analyze Locomotor

Parameters
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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